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Compound of Interest

Compound Name: AAL993

Cat. No.: B1684630

Application Notes and Protocols for AAL993

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of AAL993, a
potent and selective vascular endothelial growth factor receptor (VEGFR) inhibitor, for research
purposes. Adherence to these guidelines is crucial for maintaining the compound's integrity and
ensuring reproducible experimental outcomes.

Compound Information

AAL993 is a synthetic, cell-permeable anthranilic acid amide that functions as a powerful
inhibitor of VEGFR tyrosine kinases. It is a valuable tool for studying angiogenesis, tumor
growth, and other physiological and pathological processes mediated by VEGF signaling.

Table 1. Chemical and Physical Properties of AAL993

Property Value Source
CAS Number 269390-77-4 [1]12113]
Molecular Formula C20H16F3N30 [11[3]
Molecular Weight 371.36 g/mol [1114]
Appearance Solid powder, Pale yellow solid  [1][5]
Purity >95% to >98% [1]
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Solubility

AAL993 is soluble in organic solvents but not in water.[1] It is crucial to select the appropriate
solvent to prepare a stock solution of the desired concentration.

Table 2: Solubility Data for AAL993

Solvent Solubility Source

>25 mg/mL (to 50 mM or 125

DMSO mgimL) [2]6]1[7]
Ethanol =215 mg/mL (to 25 mM) [2][5]
DMF 30 mg/mL [6]
Water Insoluble [1][8]

Experimental Protocols
Preparation of Stock Solutions

Materials:

AAL993 powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, polypropylene microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Protocol:

» Pre-treatment of Vial: Before opening, briefly centrifuge the vial containing the AAL993
powder to ensure that all the solid is at the bottom of the container.[2]
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» Solvent Addition: Based on the desired stock concentration and the solubility data in Table 2,
carefully add the appropriate volume of anhydrous DMSO or ethanol to the vial. For
example, to prepare a 10 mM stock solution in DMSO, add 269.28 pL of DMSO to 1 mg of
AAL993 (assuming a molecular weight of 371.36 g/mol ).

» Dissolution: Tightly cap the vial and vortex thoroughly until the AAL993 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to aid
dissolution if precipitation or phase separation occurs.[9]

 Sterilization (Optional): If required for cell culture experiments, the stock solution can be
filter-sterilized using a 0.22 pum syringe filter compatible with the solvent used.
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AAL993 Stock Solution Preparation Workflow

Start: AAL993 Powder

(Centrifuge vial to collect powdeD

Gdd appropriate volume of DMSO or EthanoD

Vortex/sonicate until fully dissolved

Optional: Filter sterilize (0.22 pum filter)

G\quuot into smaller volumes)

(’Store at -20°C or -80°C)

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Workflow for dissolving and storing AAL993.
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Storage and Stability

Proper storage of AAL993, both in its solid form and in solution, is critical to maintain its

biological activity.

Table 3: Storage Conditions for AAL993

Short-term Storage
Form
(days to weeks)

Long-term Storage
(months to years)

Source

Solid 0 - 4°C (dry and dark)

-20°C (dry and dark,
for up to 12 months or

>5 years if stored

properly)

[1]

-20°C (1 month,
protect from light)

Stock Solution

-80°C (6 months,
protect from light)

[9]

Recommendations:

e Solid Form: Store AAL993 powder under desiccating conditions at -20°C for long-term

storage.

e Stock Solutions: For long-term storage, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots

at -80°C. For short-term use, aliquots can be stored at -20°C.

» Working Solutions: It is recommended to prepare working solutions for in vivo experiments

freshly on the same day of use.[9]

Mechanism of Action and Signaling Pathway

AAL993 is a potent inhibitor of Vascular Endothelial Growth Factor Receptors (VEGFRS), with
high selectivity for VEGFR2 and VEGFRS3. It also inhibits other receptor tyrosine kinases at

higher concentrations, including PDGFR-3, c-Kit, and CSF-1R.[1][2] The primary mechanism of

action involves blocking the ATP-binding site of the VEGFR kinase domain, thereby inhibiting

downstream signaling pathways that lead to angiogenesis. AAL993 has been shown to
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suppress hypoxia-induced HIF-1a expression through the inhibition of the ERK pathway,

without affecting Akt phosphorylation.[7][9]
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Caption: AAL993 inhibits VEGFR, leading to ERK pathway modulation.

Safety Precautions

AAL993 is for research use only and is not for human or veterinary use.[1][5] Standard

laboratory safety practices should be followed when handling this compound. This includes
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wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and
safety glasses. Avoid breathing dust and prevent contact with skin and eyes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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